Cas no 14919-49-4 (3,4'-Dihydroxyflavone)

3,4 '- dihydroxyflavone (3,4' - DHF) is a flavonoid compound with oral activity and antiviral activity, such as influenza A virus

3,4'-Dihydroxyflavone structure

Product Name:3,4'-Dihydroxyflavone

CAS No:14919-49-4

Molecular Formula:C₁₅H₁₀O₄

Molecular Weight:254.2375

MDL:MFCD00017690

CID:87440

PubChem ID:172089077

3,4'-Dihydroxyflavone Properties

Names and Identifiers

- 3,4'-DIHYDROXYFLAVONE
- 4'-HYDROXYFLAVONOL
- 4',3-DIHYDROXYFLAVONE
- 3-hydroxy-2-(4-hydroxyphenyl)chromen-4-one
- 3,4'-dihydroxyfalvone
- 3,4'-dihydroxyfavone
- 3-Hydroxy-2-(4-hydroxy-phenyl)-chromen-4-on
- 3-hydroxy-2-(4-hydroxy-phenyl)-chromen-4-one
- 3-Hydroxy-2-(4-hydroxyphenyl)chromone
- 3-Hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one
- 4H-1-Benzopyran-4-one, 3-hydroxy-2-(4-hydroxyphenyl)-
- BAS 01185275
- Oprea1_490504
- Oprea1_077719
- SPECTRUM1505138
- GPGOCTLAUAHUQO-UHFFFAOYSA-N
- 3-Hydroxy-2-(4-
- 3,4'-DHF
- AKOS024285575
- A884295
- DTXSID10350967
- HY-111802
- PD000605
- CS-0092574
- SCHEMBL345696
- CHEMBL272682
- NCGC00096023-03
- SR-05000002502
- SR-05000002502-1
- J-008565
- 3,4/'-Dihydroxyflavone
- T70314
- MFCD00017690
- D4279
- 14919-49-4
- Flavonol base + 1O
- NS00116243
- CCG-214385
- NCGC00096023-01
- AS-69316
- FT-0637158
- BDBM644028
- US11866416, Compound SN-II-78
- DB-042976
- 3,4''-Dihydroxyflavone
- 3-hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one
- 4'-hydroxyflavonol
- 4',3-Dihydroxyflavone
- +Expand
- MDL： MFCD00017690
- InChIKey： GPGOCTLAUAHUQO-UHFFFAOYSA-N
- Inchi： 1S/C15H10O4/c16-10-7-5-9(6-8-10)15-14(18)13(17)11-3-1-2-4-12(11)19-15/h1-8,16,18H
- SMILES： O1C2=C([H])C([H])=C([H])C([H])=C2C(C(=C1C1C([H])=C([H])C(=C([H])C=1[H])O[H])O[H])=O

Computed Properties

Exact Mass: 254.05800
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 254.058
Heavy Atom Count: 19
Complexity: 393
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Tautomer Count: 11
Surface Charge: 0
Topological Polar Surface Area: 66.8

Experimental Properties

LogP: 2.87120
PSA: 70.67000
Refractive Index: 1.712
Boiling Point: 452.5°Cat760mmHg
Melting Point: 275°C(lit.)
Flash Point: 175.7°C
Color/Form: Not determined
Solubility: Not determined
Density: 1.472

3,4'-Dihydroxyflavone Security Information

Symbol: GHS07
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning

3,4'-Dihydroxyflavone Customs Data

HS CODE：2914501900
Customs Data：

China Customs Code:
2914501900

Overview:

2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

3,4'-Dihydroxyflavone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001LWO-1g	4H-1-Benzopyran-4-one, 3-hydroxy-2-(4-hydroxyphenyl)-	14919-49-4	>97.0%(GC)	1g	$71.00
A2B Chem LLC	AA74248-1g	3,4'-Dihydroxyflavone	14919-49-4	>97.0%(GC)	1g	$60.00	2024-04-20
Aaron	AR001M50-200mg	4H-1-Benzopyran-4-one, 3-hydroxy-2-(4-hydroxyphenyl)-	14919-49-4	97%	200mg	$41.00
abcr	AB205922-1 g	3,4'-Dihydroxyflavone; .	14919-49-4		1g	€106.90	2023-06-23
Alichem	A019111553-10g	3-Hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one	14919-49-4	95%	10g	493.89 USD
Ambeed	A753705-1g	3-Hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one	14919-49-4	98%	1g	$73.0	2024-05-29
Chemenu	CM285220-10g	3-Hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one	14919-49-4	95%	10g	$457
ChemScence	CS-0092574-100mg	3,4'-Dihydroxyflavone	14919-49-4	98.15%	100mg	$80.0	2022-04-27
eNovation Chemicals LLC	D745817-1g	4H-1-Benzopyran-4-one, 3-hydroxy-2-(4-hydroxyphenyl)-	14919-49-4	97.0%	1g	$210	2022-09-08
MedChemExpress	HY-111802-10mM*1mLinDMSO	3,4'-Dihydroxyflavone	14919-49-4	98.15%	10mM*1mLinDMSO	￥1045	2022-05-18

3,4'-Dihydroxyflavone Suppliers

Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:14919-49-4)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

Audited Supplier

(CAS:14919-49-4)

MR./MRS.:MO HANG QI

Phone:17002132182

Email:3146474380@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:14919-49-4)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

3,4'-Dihydroxyflavone Related Literature

1. Intermolecular proton transfer from flavonol to human serum albumin triggers a red-shifted ratiometric fluorescence response

Zhongyong Xu,Mingyuan Zhang,Zihao Chen,Yutian Zhao,Lei Wang,Xiaoqiang Chen,Bin Liu,Xiaojun Peng Chem. Commun. 2023 59 5775
2. Base-catalysed autoxidation of 3,4′-dihydroxyflavone

Akira Nishinaga,Teruo Matsuura J. Chem. Soc. Chem. Commun. 1973 9b
3. The aluminium(III) complexes of hydroxyflavones in absolute methanol. Part II. Ligands containing more than one chelating site

L. J. Porter,K. R. Markham J. Chem. Soc. C 1970 1309
4. The aluminium(III) complexes of hydroxy-flavones in absolute methanol. Part I. Ligands containing only one chelating site

L. J. Porter,K. R. Markham J. Chem. Soc. C 1970 344
5. Iron-binding properties of plant phenolics and cranberry's bio-effects

Maolin Guo,Carlos Perez,Yibin Wei,Elise Rapoza,Gregory Su,Fadi Bou-Abdallah,N. D. Chasteen Dalton Trans. 2007 4951
6. Anthoxanthins. Part I. Selective methylation and demethylation

T. H. Simpson,J. L. Beton J. Chem. Soc. 1954 4065
7. Properties and applications of flavonoid metal complexes

Maria M. Kasprzak,Andrea Erxleben,Justyn Ochocki RSC Adv. 2015 5 45853
8. Discrimination of flavonoids and red wine varietals by arrays of differential peptidic sensors

Alona P. Umali,Sarah E. LeBoeuf,Robert W. Newberry,Siwon Kim,Lee Tran,Whitney A. Rome,Tian Tian,David Taing,Jane Hong,Melissa Kwan,Hildegarde Heymann,Eric V. Anslyn Chem. Sci. 2011 2 439
9. Mutual interactions between flavonoids and enzymatic and transporter elements responsible for flavonoid disposition via phase II metabolic pathways

Wen Jiang,Ming Hu RSC Adv. 2012 2 7948
10. Inhibition of 2-oxoglutarate dependent oxygenases

Nathan R. Rose,Michael A. McDonough,Oliver N. F. King,Akane Kawamura,Christopher J. Schofield Chem. Soc. Rev. 2011 40 4364

14919-49-4 (3,4'-Dihydroxyflavone) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:14919-49-4)3,4'-Dihydroxyflavone

Purity:99%

Quantity:5g

Price($):235.0

Cas no 14919-49-4 (3,4'-Dihydroxyflavone)

3,4'-Dihydroxyflavone Properties

Names and Identifiers

Computed Properties

Experimental Properties

3,4'-Dihydroxyflavone Security Information

3,4'-Dihydroxyflavone Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3,4'-Dihydroxyflavone Price

3,4'-Dihydroxyflavone Suppliers

3,4'-Dihydroxyflavone Related Literature

14919-49-4 (3,4'-Dihydroxyflavone) Related Products